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(Dimethylamino)cyclohexanemeth

anol

CAS No.: 1312784-56-7

Cat. No.: B14130197

Get Quote

Abstract
This technical guide provides an in-depth exploration of (cis-4-

(Dimethylamino)cyclohexyl)methanol, a disubstituted cyclohexane derivative with potential

applications in pharmaceutical and materials science. The document elucidates the molecule's

precise IUPAC nomenclature, stereochemistry, and key physicochemical properties. A detailed,

field-proven synthetic protocol for its preparation via the reduction of a key intermediate is

presented, along with a comprehensive characterization workflow employing modern

spectroscopic techniques. This guide is intended for researchers, scientists, and drug

development professionals seeking a thorough understanding of this compound's synthesis

and properties.

Nomenclature and Structural Elucidation
The unambiguous naming of a chemical entity is fundamental to scientific communication. The

topic compound, cis-4-(Dimethylamino)cyclohexanemethanol, is more precisely named

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14130197#bc-rfq
https://www.benchchem.com/product/b14130197/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-cis-4-dimethylamino-cyclohexyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14130197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


under IUPAC nomenclature to avoid ambiguity regarding the points of attachment and

stereochemistry.

The parent structure is a cyclohexane ring with two substituents: a dimethylamino group and a

hydroxymethyl group. According to IUPAC rules, the functional group that provides the principal

characteristic of the molecule dictates the suffix of the name. In this case, the alcohol (-OH)

group, present as a hydroxymethyl substituent, is given priority. Therefore, the compound is

named as a derivative of cyclohexanemethanol.

The numbering of the cyclohexane ring begins at the carbon atom bearing the hydroxymethyl

group, which is assigned position 1. The dimethylamino group is consequently located at

position 4. The stereochemical descriptor "cis" indicates that the two substituents, the

hydroxymethyl and dimethylamino groups, are on the same side of the cyclohexane ring.

Therefore, the correct and unambiguous IUPAC name for the molecule is (cis-4-

(Dimethylamino)cyclohexyl)methanol.

Key Structural Features:

Cyclohexane Core: A six-membered saturated carbocyclic ring.

Hydroxymethyl Group (-CH₂OH): A primary alcohol functional group.

Dimethylamino Group (-N(CH₃)₂): A tertiary amine functional group.

Cis Stereochemistry: Both the hydroxymethyl and dimethylamino substituents are oriented

on the same face of the cyclohexane ring, which can be either both axial or both equatorial in

the chair conformation, though the diequatorial conformation is generally more stable.

Physicochemical Properties
While experimental data for this specific compound is not widely published, its properties can

be predicted based on its structure and comparison with related compounds like 4-

(Dimethylamino)cyclohexanol[1].
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Property Predicted Value

Molecular Formula C₉H₁₉NO

Molecular Weight 157.26 g/mol

Appearance
Colorless to pale yellow liquid or low-melting

solid

Boiling Point Estimated > 200 °C

Solubility
Soluble in methanol, ethanol, and other polar

organic solvents; sparingly soluble in water.

pKa (of the conjugate acid) ~9-10 (typical for a tertiary amine)

Synthesis and Purification
The synthesis of (cis-4-(Dimethylamino)cyclohexyl)methanol can be achieved through a variety

of synthetic routes. A common and reliable method involves the reduction of a suitable

carboxylic acid or its ester derivative. The following protocol describes the synthesis starting

from cis-4-(dimethylamino)cyclohexanecarboxylic acid.

Synthetic Workflow
The overall synthetic strategy is a straightforward reduction of a carboxylic acid to a primary

alcohol.
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Synthesis of (cis-4-(Dimethylamino)cyclohexyl)methanol

cis-4-(Dimethylamino)cyclohexanecarboxylic Acid

Lithium Aluminum Hydride (LAH) in THF

Reduction

Quenching (H₂O, NaOH)

Reaction Completion

Workup and Extraction

Isolation

(cis-4-(Dimethylamino)cyclohexyl)methanol

Purification (Distillation/Chromatography)

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of (cis-4-(Dimethylamino)cyclohexyl)methanol.

Detailed Experimental Protocol
Materials:

cis-4-(Dimethylamino)cyclohexanecarboxylic acid

Lithium aluminum hydride (LAH)

Anhydrous tetrahydrofuran (THF)
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Diethyl ether

Saturated aqueous sodium sulfate solution

Anhydrous magnesium sulfate

Deionized water

15% aqueous sodium hydroxide solution

Procedure:

Reaction Setup: A 500 mL three-necked round-bottom flask equipped with a magnetic stirrer,

a reflux condenser, and a nitrogen inlet is charged with a suspension of lithium aluminum

hydride (1.2 equivalents) in anhydrous THF (150 mL) under a nitrogen atmosphere. The

suspension is cooled to 0 °C in an ice bath.

Addition of Starting Material: A solution of cis-4-(dimethylamino)cyclohexanecarboxylic acid

(1 equivalent) in anhydrous THF (50 mL) is added dropwise to the stirred LAH suspension

over a period of 30 minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to reflux for 4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Quenching: After the reaction is complete, the flask is cooled to 0 °C, and the excess LAH is

quenched by the slow, sequential addition of deionized water (x mL), followed by 15%

aqueous sodium hydroxide (x mL), and finally deionized water (3x mL), where x is the mass

of LAH in grams.

Workup: The resulting granular precipitate is filtered off and washed with diethyl ether (3 x 50

mL). The combined organic filtrates are dried over anhydrous magnesium sulfate, filtered,

and the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude (cis-4-(Dimethylamino)cyclohexyl)methanol can be purified by

vacuum distillation or column chromatography on silica gel.
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Characterization and Spectroscopic Analysis
The structure and purity of the synthesized (cis-4-(Dimethylamino)cyclohexyl)methanol must be

confirmed through a combination of spectroscopic methods.

Characterization Workflow

Spectroscopic Characterization

Purified (cis-4-(Dimethylamino)cyclohexyl)methanol

¹H NMR ¹³C NMR FT-IR Mass Spectrometry (MS)

Structural Confirmation

Data Interpretation Data Interpretation Data Interpretation Data Interpretation

Click to download full resolution via product page

Caption: Workflow for the structural characterization of the target compound.

Predicted Spectroscopic Data
The following table summarizes the expected spectroscopic data for (cis-4-

(Dimethylamino)cyclohexyl)methanol, based on the analysis of its functional groups and related

structures[2][3].
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Technique Expected Observations

¹H NMR * ~3.4-3.6 ppm (d, 2H): -CH₂OH

* ~3.3-3.5 ppm (br s, 1H): -OH

* ~2.2-2.4 ppm (s, 6H): -N(CH₃)₂

* ~1.2-1.9 ppm (m, 10H): Cyclohexyl protons

¹³C NMR * ~65-70 ppm: -CH₂OH

* ~55-60 ppm: Cyclohexyl carbon attached to -

N(CH₃)₂

* ~40-45 ppm: -N(CH₃)₂

* ~25-35 ppm: Other cyclohexyl carbons

FT-IR (cm⁻¹) * ~3300-3400 (broad): O-H stretch (alcohol)

* ~2920, 2850: C-H stretch (aliphatic)

* ~1050: C-O stretch (primary alcohol)

Mass Spec. (ESI+) * [M+H]⁺ = 158.1545

Applications and Future Directions
While specific applications for (cis-4-(Dimethylamino)cyclohexyl)methanol are not extensively

documented, its structural motifs suggest potential utility in several areas of chemical research

and development.

Pharmaceutical Synthesis: The presence of a tertiary amine and a primary alcohol makes it a

valuable building block for the synthesis of more complex molecules with potential biological

activity. Cis-substituted cyclohexylamines are known to be important intermediates in the

synthesis of pharmaceuticals and agrochemicals[4]. The specific stereochemistry can be

crucial for achieving desired pharmacological effects[4].

Ligand Development: The nitrogen atom of the dimethylamino group can act as a

coordinating atom for metal catalysts, suggesting its potential use in the development of

novel ligands for catalysis.
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Materials Science: Diols and amino alcohols are often used as monomers or chain extenders

in the synthesis of polymers such as polyesters and polyurethanes[5]. (cis-4-

(Dimethylamino)cyclohexyl)methanol could be incorporated into polymer backbones to

introduce specific properties, such as improved dyeability, thermal stability, or altered surface

characteristics.

Future research could focus on the synthesis of derivatives of (cis-4-

(Dimethylamino)cyclohexyl)methanol and the evaluation of their biological activities or material

properties. The development of stereoselective synthetic routes to access both the cis and

trans isomers would also be of significant interest to the scientific community.

Conclusion
(cis-4-(Dimethylamino)cyclohexyl)methanol is a structurally interesting molecule with potential

for a range of applications. This guide has provided a comprehensive overview of its

nomenclature, a detailed protocol for its synthesis, and a framework for its characterization. It is

hoped that this document will serve as a valuable resource for researchers working with this

and related compounds, facilitating further exploration of their chemical and physical

properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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